Cas no 1316643-57-8 (Allyl Ester of Atorvastatin Cyclic (Fluorophenyl) Impurity)

• Product Name: Allyl Ester of Atorvastatin Cyclic (Fluorophenyl) Impurity
• CAS No: 1316643-57-8
• MF: C₃₆H₃₉FN₂O₇
• MW: 630.70247387886
• CID: 1064604
• PubChem ID: 71313524
• Update Time: 2025-04-20

Allyl Ester of Atorvastatin Cyclic (Fluorophenyl) Impurity Chemical and Physical Properties

Names and Identifiers

• Allyl Ester of Atorvastatin Cyclic (Fluorophenyl) Impurity
• 1-BOC-3-METHYLPYRAZOLE-5-BORONIC ACID
• Allyl Ester of Atorvastatin Cyclic
• 1316643-57-8
• DTXSID50747059
• prop-2-enyl 4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate
• Prop-2-en-1-yl 4-[1b-(4-fluorophenyl)-7-hydroxy-1a-phenyl-7a-(phenylcarbamoyl)-7-(propan-2-yl)hexahydro-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl]-3-hydroxybutanoate
• 1beta-(4-Fluorophenyl)hexahydro-beta,7-dihydroxy-7-(1-methylethyl)-1alpha-phenyl-7alpha-[(phenylamino)carbonyl]-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-butanoic Acid Allyl Ester; Allyl-ATV-cycloFP;
• J-006033
• Allyl-ATV-cycloFP

• Inchi： 1S/C36H39FN2O7/c1-4-21-44-31(41)23-29(40)22-30-19-20-39-35(43,24(2)3)34(32(42)38-28-13-9-6-10-14-28)33(46-34,25-11-7-5-8-12-25)36(39,45-30)26-15-17-27(37)18-16-26/h4-18,24,29-30,40,43H,1,19-23H2,2-3H3,(H,38,42)
• InChI Key： YVZRKOVVTBBKSK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C12C3(C4C=CC=CC=4)C(C(NC4C=CC=CC=4)=O)(C(C(C)C)(N1CCC(CC(CC(=O)OCC=C)O)O2)O)O3

Computed Properties

• Exact Mass: 630.27412975g/mol
• Monoisotopic Mass: 630.27412975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Solubility: Chloroform, Dichloromethane, Ether, Ethyl Acetate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes